Sodium formononetin-3(acute)-sulfonate

• CAS No.: 949021-68-5
• Product Name: Sodium formononetin-3(acute)-sulfonate
• Molecular Formula: C₁₆H₁₁NaO₇S
• Molecular Weight: 370.31
• IUPAC Name: sodium;5-(7-hydroxy-4-oxochromen-3-yl)-2-methoxybenzenesulfonate
• Standard InChI: InChI=1S/C16H12O7S.Na/c1-22-13-5-2-9(6-15(13)24(19,20)21)12-8-23-14-7-10(17)3-4-11(14)16(12)18;/h2-8,17H,1H3,(H,19,20,21);/q;+1/p-1
• Standard InChIKey: MEFDNOYSDRFHOA-UHFFFAOYSA-M
• SMILES: COC1=C(C=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)O)S(=O)(=O)[O-].[Na+]
• Description: Sodium formononetin-3//'-sulfonate (Sul-F) is a water-sol. derivate of formononetin. IC50 value: Target: Research results showed that treatment with Sul-F significantly prevented the elevation of ST-segment level, decreased the contents of creatine kinase-MB, lactate dehydrogenase, alanine aminotransferase and cardiac troponin T in serum and reduced the myocardium necrosis scores. These findings indicate that Sul-F has a protective potential against myocardial infarction injury. A possible mechanism for the protective effect is the elevated expression of endogenous antioxidant defense enzymes degraded lipid peroxidn. products and improved energy metab. of cardiac mitochondrial, thus attenuating cardiocyte apoptosis. Other reaearch results showed that sodium formononetin-3//'-sulfonate not only had favorable water, solubility but also had good lipid-lowering and liver-protection activities.
• Reference: [1]. Zhang, Shumin; Tang, Xuexi; Tian, Jingwei et al. Cardioprotective effect of sulphonated formononetin on acute myocardial infarction in rats. Basic & Clinical Pharmacology & Toxicology (2011), 108(6), 390-395.[2]. Wang, Qiuya; Meng, Qinghua; Zhang, Zunting et al. Synthesis, solubility, lipids-lowering and liver-protection activities of sulfonated formononetin. Yaoxue Xuebao (2009), 44(4), 386-389.[3]. Cardioprotective Effect of Sulfonated Formononetin on Acute Myocardial Infarction in Rats.
• Last Modified: Aug 20 2021